![molecular formula C8H11Cl2N5 B6188329 1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine dihydrochloride CAS No. 2639450-93-2](/img/no-structure.png)
1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine dihydrochloride” is a chemical compound with a molecular structure that includes a 1,2,4-triazole ring . The triazole ring is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms .
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, including “this compound”, involves various chemical reactions . The structures of these derivatives are confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy, and Elemental analysis .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a 1,2,4-triazole ring . This ring is a part of a larger molecular structure that includes other elements .Chemical Reactions Analysis
The chemical reactions involving “this compound” and its derivatives are complex and involve various stages . These reactions are characterized by the formation and breaking of chemical bonds, leading to the creation of new compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular structure, density, melting point, boiling point, and other characteristics .Future Directions
The future directions for research on “1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine dihydrochloride” and its derivatives include further exploration of their potential therapeutic uses, particularly in the field of cancer treatment . Further studies are also needed to fully understand their mechanism of action and to optimize their synthesis .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine dihydrochloride involves the reaction of 3-amino-6-(1H-1,2,4-triazol-1-yl)pyridine with formaldehyde followed by reduction with sodium borohydride to yield the intermediate 1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanol. This intermediate is then reacted with methylamine to yield the final product, which is isolated as the dihydrochloride salt.", "Starting Materials": [ "3-amino-6-(1H-1,2,4-triazol-1-yl)pyridine", "formaldehyde", "sodium borohydride", "methylamine" ], "Reaction": [ "Step 1: Reaction of 3-amino-6-(1H-1,2,4-triazol-1-yl)pyridine with formaldehyde in the presence of a suitable solvent and acid catalyst to yield 1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanol.", "Step 2: Reduction of the intermediate 1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanol with sodium borohydride in the presence of a suitable solvent to yield 1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine.", "Step 3: Reaction of 1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine with excess methylamine in the presence of a suitable solvent to yield 1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanamine dihydrochloride, which is isolated as a solid." ] } | |
CAS RN |
2639450-93-2 |
Molecular Formula |
C8H11Cl2N5 |
Molecular Weight |
248.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.